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Compound of Interest

Compound Name: KL-11743

Cat. No.: B12431999 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential guidance on the proper disposal

procedures for KL-11743, a potent inhibitor of class I glucose transporters. Adherence to these

protocols is critical for minimizing risks and maintaining a safe research environment.

KL-11743 is classified as a combustible solid, necessitating specific precautions for its

management and disposal. The following information is synthesized from available safety data

and general laboratory safety standards.

Chemical and Safety Data
A summary of the known properties and safety information for KL-11743 is presented below.

This data should be reviewed by all personnel handling the compound.
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Property Value

Chemical Name

2-(3-(6-Ethoxy-4-((4-(1-(tetrahydro-2H-pyran-2-

yl)-1H-pyrazol-4-yl)phenyl)amino)quinazolin-2-

yl)phenoxy)-N-isopropylacetamide

Molecular Formula C₃₀H₃₀N₆O₃

Molecular Weight 522.60 g/mol

CAS Number 1369452-53-8

Appearance White to beige powder

Solubility Soluble in DMSO

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 - Severely hazardous to water

Personal Protective Equipment (PPE)
Before handling KL-11743, all personnel must be equipped with the appropriate personal

protective equipment to prevent exposure.

PPE Category Specific Requirements

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber)

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator for

dusts is recommended.

Step-by-Step Disposal Procedure
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The following procedure outlines the steps for the safe disposal of KL-11743 waste. This

process is designed to comply with general hazardous waste regulations. Always consult your

institution's specific environmental health and safety (EHS) guidelines for local requirements.

Preparation

Waste Containment

Storage

Final Disposal

Wear appropriate PPE

Collect solid waste in a designated, labeled, and sealed container Collect solutions in a separate, labeled, and sealed container for chemical waste

Collect contaminated materials (e.g., gloves, wipes) in the same container

Store waste container in a designated hazardous waste accumulation area

Ensure storage area is cool, dry, and away from ignition sources

Arrange for pickup by certified hazardous waste disposal service

Complete all required waste disposal documentation
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KL-11743 Disposal Workflow

Preparation: Before beginning any process that will generate KL-11743 waste, ensure you

are wearing the appropriate Personal Protective Equipment (PPE) as detailed in the table

above.

Solid Waste Containment:

Collect all solid KL-11743 waste, including unused or expired product, in a clearly labeled,

sealable container designated for solid chemical waste.

Any materials contaminated with solid KL-11743, such as weighing paper, disposable

spatulas, or contaminated wipes, should also be placed in this container.

Liquid Waste Containment:

For solutions of KL-11743 (e.g., dissolved in DMSO), collect the waste in a separate,

clearly labeled, and sealable container designated for liquid chemical waste.

Do not mix with other incompatible waste streams.

Waste Storage:

Store the sealed waste containers in a designated and secure hazardous waste

accumulation area.

This area should be cool, dry, and away from any potential sources of ignition, as KL-
11743 is a combustible solid.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for the pickup and disposal of the KL-
11743 waste.

Complete all necessary waste disposal forms and documentation as required by your

institution and local regulations.
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Disclaimer: This information is intended as a general guide. Researchers are responsible for

consulting their institution's specific safety and disposal protocols and the manufacturer's

Safety Data Sheet (SDS) for the most accurate and up-to-date information. Links to SDS

documents from various suppliers can be found on their respective websites.

To cite this document: BenchChem. [Proper Disposal of KL-11743: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12431999#kl-11743-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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